Cas no 111-77-3 (Methyl-PEG2-alcohol)

Methyl-PEG2-alcohol Properties

Names and Identifiers

• 2-(2-Methoxyethoxy)ethanol
• 2,2'-oxybisethanol monomethyl ether
• 2-beta-methyl carbitol
• 3,6-dioxa-1-heptanol
• 3,6-Dioxaheptan-1-ol
• Diethylene glycol methyl ether
• Diethylene Glycol Monomethyl Ether
• diglycol monomethyl ether
• beta-methoxy-beta'-hydroxydiethyl ether
• dowanol dm
• ektasolve dm
• ethylene diglycol monomethyl ether
• glycol ether dm
• hicotol car
• MECB
• methoxydiglycol
• methoxyethoxyethanol
• methyl digol
• methyl dioxitol
• Methyl Carbitol
• Poly-Solv DM
• Diethylene Glycol Monomethyl Ether (stabilized with BHT)
• Diethylene glycol monomethyl ether(DM)
• 2-(2-Methoxyethoxy)-Ethanol
• 2-(2-Methoxyethoxy)ethanol,Methyldiglycol
• 2-(2-Methoxyethoxy)ethanol (stabilized with BHT)
• Methyl Carbitol (stabilized with BHT)
• mPEG2-Alcohol (stabilized with BHT)
• Methyldiglycol
• degme
• DIEGME
• dowanol16
• jeffersoldm
• DM
• 2-(2-
• ektasolvedm
• methyldigol
• Ethanol, 2-(2-methoxyethoxy)-
• Diethyleneglycol monomethyl ether
• Methyl karbitol
• Jeffersol DM
• Dowanol 16
• Caswell No. 338B
• EGME, di-
• Methyl karbitol [Czech]
• Methyl-PEG2-alcohol
• +Expand

• MDL： MFCD00002871
• InChIKey： SBASXUCJHJRPEV-UHFFFAOYSA-N
• Inchi： 1S/C5H12O3/c1-7-4-5-8-3-2-6/h6H,2-5H2,1H3
• SMILES： O(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])OC([H])([H])[H]
• BRN： 1697812

Computed Properties

• Exact Mass: 120.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 120.078644
• Heavy Atom Count: 8
• Complexity: 38.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• LogP: -0.35830
• PSA: 38.69000
• Merck: 6037
• Refractive Index: n20/D 1.426(lit.)
• Water Partition Coefficient: Miscible
• Boiling Point: 194 °C(lit.)
• Melting Point: −70 °C (lit.)
• Vapor Pressure: 0.2 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• FEMA: 2540
• Solubility: Soluble in water, chloroform, ethanol and ether, miscible in alcohols, ketones and hydrocarbons.
• Color/Form: A colorless liquid with a slightly aromatic aroma and a slightly bitter taste.
• PH: 4-7 (200g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Hygroscopic. Store under nitrogen.
• Solubility: It can be miscible with water, alcohol, ether, acetone, carbon tetrachloride, glycerol, dimethylformamide, etc. Dissolve oils, natural resins, dyes, cellulose acetate, nitrocellulose, polyvinyl acetate, vinyl chloride vinyl acetate copolymer, etc.
• Sensitiveness: Hygroscopic
• Density: 1.023 g/mL at 25 °C(lit.)

Methyl-PEG2-alcohol Security Information

• Symbol: GHS08
• RTECS：KL6125000
• WGK Germany：3
• Safety Term：S36/37
• Safety Instruction： S36/37
• Risk Phrases：R63
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H361
• Warning Statement： P281
• Prompt：dangerous
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 63
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: 9.21 g/kg (Smyth)
• Explosive Limit：1.38-22.7%

Methyl-PEG2-alcohol Customs Data

• HS CODE：2909440000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Solvents
• Catalysts and Inorganic Chemicals Catalysts
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives